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Compound of Interest

Compound Name: 3-Fluoro-o-xylene

cat. No.: B1295157

An in-depth technical guide on the safety and handling of 3-Fluoro-o-xylene is presented for
researchers, scientists, and drug development professionals. This document provides a
comprehensive overview of the compound's hazards, safe handling procedures, and
emergency response protocols, with quantitative data summarized for clarity and key
procedures visualized.

Chemical Identification and Properties

3-Fluoro-o-xylene, also known as 1-Fluoro-2,3-dimethylbenzene, is a fluorinated aromatic
hydrocarbon. Its fundamental identification and physical properties are summarized below.

Identifier Value Source
Chemical Name 3-Fluoro-o-xylene

Synonyms 1-Fluoro-2,3-dimethylbenzene

CAS Number 452-64-2

Molecular Formula CsHoF

Molecular Weight 124.16 g/mol

Appearance Colorless liquid

Boiling Point 145-146 °C (293-294.8 °F)

Flash Point 33 °C (91.4 °F) - closed cup

Density 1.002 g/cm3
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Hazard Identification and Classification

3-Fluoro-o-xylene is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class

Hazard Category

Flammable liquids Category 3
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A
Specific target organ toxicity — single exposure

Category 3

(Respiratory system)

Signal Word: Warning

Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 3-

Fluoro-o-xylene.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.
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Recommended Personal Protective Equipment (PPE) Specific Recommendations

( Eye/Face Protection ) ( Skin Protection ) ( Respiratory Protection ) ( Body Protection ) > Complete suit protecting against chemicals. )

( Use a full-face respirator with multi-purpose combination cartridges j

if engineering controls are inadequate.

v

( Handle with impervious gloves (e.g., Nitrile rubber).
k Wear appropriate protective clothing.

>( Wear safety glasses with side-shields (or goggles). )

Safe Handling Procedures Safe Storage Conditions
[ Avoid contact with skin and eyes. ] [ Keep container tightly closed. ]
\ \
[ Avoid inhalation of vapor or mist. ] [ Store in a dry and well-ventilated place. ]
\ \
[ Keep away from sources of ignition - No smoking. ] [ Store in a cool place. ]
\ \
[Use in a well-ventilated area (fume hood).] [Store away from incompatible materials (e.qg., strong oxidizing agents).)
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(Ensure personal protection (wear appropriate PPE).)

:

Remove all sources of ignition.

:

Evacuate personnel to safe areas.

:

( Prevent further leakage or spillage if safe to do so. )

'

[Contain and collect spillage with non-combustible absorbent material j

(e.g., sand, earth, diatomaceous earth, vermiculite).

:

( Place in a suitable, closed container for disposal. )

Dispose of according to local regulations.
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Preparation Phase

( Conduct Risk Assessment )

Y

( Prepare and verify functionality of fume hood)

\

( Assemble all necessary PPE ]

Y

( Prepare spill kit and emergency contact information )

Executivn Phase

Don appropriate PPE

Y

(Transfer 3-Fluoro-o-xylene inside the fume hood)

Y

[Perform experimental procedurej

Y

[ Monitor for any signs of exposure or release)

Post—Exper; 'rnent Phase

Quench and work-up reaction as required

)
—/

Y

Segregate and label waste appropriately

N
—/

Y

Decontaminate work area and equipment

Y

Remove PPE and wash hands thoroughly

) )
\__/ —/
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 To cite this document: BenchChem. [Safety and handling of 3-Fluoro-o-xylene MSDS].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295157#safety-and-handling-of-3-fluoro-o-xylene-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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